Cas no 221671-54-1 (3-(6-bromo-1h-benzimidazol-2-yl)aniline)
3-(6-bromo-1h-benzimidazol-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-Bromo-1H-benzimidazol-2-yl)aniline
- 3-(5-BROMO-1 H -BENZOIMIDAZOL-2-YL)-PHENYLAMINE
- AKOS003296281
- 3-(5-Bromo-1 H-benzoimidazol-2-yl)phenylamine
- 3-(5-Bromo-1H-benzo[d]imidazol-2-yl)aniline
- 3-(5-bromo-1 h-benzoimidazol-2-yl)-phenylamine
- AKOS005912634
- 3-(5-Bromo-1H-benzoimidazol-2-yl)-phenylamine
- 221671-54-1
- 3-(6-bromo-1h-benzimidazol-2-yl)aniline
-
- MDL: MFCD03197446
- Inchi: 1S/C13H10BrN3/c14-9-4-5-11-12(7-9)17-13(16-11)8-2-1-3-10(15)6-8/h1-7H,15H2,(H,16,17)
- InChI Key: BAFIZLLHBUFQAM-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)NC(C1C=CC=C(C=1)N)=N2
Computed Properties
- Exact Mass: 287.00581g/mol
- Monoisotopic Mass: 287.00581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 273
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 54.7Ų
3-(6-bromo-1h-benzimidazol-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 029923-250mg |
3-(5-Bromo-1 H -benzoimidazol-2-yl)-phenylamine |
221671-54-1 | 250mg |
£160.00 | 2022-03-01 | ||
| Fluorochem | 029923-1g |
3-(5-Bromo-1 H -benzoimidazol-2-yl)-phenylamine |
221671-54-1 | 1g |
£372.00 | 2022-03-01 | ||
| Fluorochem | 029923-2g |
3-(5-Bromo-1 H -benzoimidazol-2-yl)-phenylamine |
221671-54-1 | 2g |
£598.00 | 2022-03-01 |
3-(6-bromo-1h-benzimidazol-2-yl)aniline Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 3-(6-bromo-1h-benzimidazol-2-yl)aniline
Comprehensive Overview of 3-(6-bromo-1h-benzimidazol-2-yl)aniline (CAS No. 221671-54-1)
3-(6-bromo-1h-benzimidazol-2-yl)aniline (CAS No. 221671-54-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzimidazole derivative is characterized by its unique molecular structure, featuring a bromo substituent at the 6-position of the benzimidazole ring and an aniline moiety at the 2-position. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of drug candidates and functional materials.
The compound's CAS number 221671-54-1 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Researchers often search for "3-(6-bromo-1h-benzimidazol-2-yl)aniline synthesis" or "CAS 221671-54-1 applications" to explore its potential uses. Recent trends indicate growing interest in benzimidazole-based compounds due to their bioactive properties, including antimicrobial, antiviral, and anticancer activities. This aligns with the broader demand for novel therapeutic agents in the post-pandemic era.
From a synthetic chemistry perspective, 3-(6-bromo-1h-benzimidazol-2-yl)aniline offers versatile reactivity. The bromo group facilitates further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, while the aniline moiety can participate in condensation or acylation reactions. These properties make it a key building block in medicinal chemistry, particularly for constructing heterocyclic scaffolds found in many FDA-approved drugs.
In materials science, the compound's conjugated system and electron-rich nature have sparked interest for applications in organic electronics. Researchers investigating "benzimidazole-based organic semiconductors" or "small molecule donors for photovoltaics" frequently encounter this compound. Its potential in optoelectronic devices stems from the ability to modify its electronic properties through strategic substitutions on the benzimidazole core.
The stability and structure-activity relationships of 3-(6-bromo-1h-benzimidazol-2-yl)aniline have been subjects of computational studies. Molecular docking simulations suggest that derivatives of this compound may interact with various biological targets, explaining the growing number of patents mentioning "CAS 221671-54-1 derivatives" in drug discovery contexts. This computational approach aligns with the pharmaceutical industry's shift toward AI-assisted drug design and virtual screening methodologies.
Analytical characterization of 3-(6-bromo-1h-benzimidazol-2-yl)aniline typically involves HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's chromatographic behavior and spectral properties are well-documented, facilitating quality control in research settings. Recent advancements in analytical techniques have enabled more precise determination of its physicochemical properties, addressing common search queries like "221671-54-1 solubility" or "benzimidazole stability under various conditions".
Environmental and safety considerations for 3-(6-bromo-1h-benzimidazol-2-yl)aniline follow standard laboratory protocols for organic intermediates. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended during manipulation. This reflects the chemical industry's increasing focus on green chemistry principles and sustainable synthesis approaches, topics frequently searched alongside "CAS 221671-54-1 safety data".
The commercial availability of 3-(6-bromo-1h-benzimidazol-2-yl)aniline from specialty chemical suppliers has expanded in recent years, driven by demand from both academic and industrial researchers. Procurement searches often include terms like "bulk 221671-54-1 supplier" or "custom synthesis benzimidazole derivatives". The compound's price and purity specifications vary depending on intended applications, with pharmaceutical-grade material commanding premium pricing.
Future research directions for 3-(6-bromo-1h-benzimidazol-2-yl)aniline may explore its potential in catalysis or as a ligand in coordination chemistry. The compound's ability to chelate metal ions through its benzimidazole nitrogen and aniline group suggests possible applications in homogeneous catalysis systems. These developments would align with current interests in sustainable catalytic processes and atom-efficient transformations.
In conclusion, 3-(6-bromo-1h-benzimidazol-2-yl)aniline (CAS No. 221671-54-1) represents a versatile chemical building block with significant potential across multiple scientific disciplines. Its unique structural features and adaptable chemistry continue to inspire innovative applications, particularly in areas addressing contemporary challenges in healthcare and renewable energy technologies.
221671-54-1 (3-(6-bromo-1h-benzimidazol-2-yl)aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)